Amiloride

• CAS: 17440-83-4; 2016-88-8; 2609-46-3
• Molecular Formula: C6H8ClN7O
• Molecular Weight: 229.63 g/mol
• InChI: InChI=1S/C6H8ClN7O/c7-2-4(9)13-3(8)1(12-2)5(15)14-6(10)11/h(H4,8,9,13)(H4,10,11,14,15)
• InChIKey: XSDQTOBWRPYKKA-UHFFFAOYSA-N
• Solubility: Slightly soluble; 1.22e+00 g/L

Amiloride for Research and Procurement: A Potassium-Sparing Diuretic and Epithelial Sodium Channel Blocker

Amiloride (CAS: 17440-83-4; 2016-88-8; 2609-46-3) is a pyrazinoylguanidine compound primarily recognized as a potassium-sparing diuretic [1]. Its principal mechanism of action is the reversible blockade of the epithelial sodium channel (ENaC) in the apical membrane of cells in the distal nephron, colon, and lung, with an IC50 typically in the 0.1 to 0.5 μM range [1]. Beyond its canonical role as an ENaC inhibitor, amiloride is also a pharmacological probe with activities against acid-sensing ion channels (ASICs), the Na+/H+ exchanger (NHE), and the Na+/Ca2+ exchanger (NCX) [2]. Due to this polypharmacology, the choice of amiloride for a given research application requires careful consideration of its specific activity profile relative to a family of structurally related analogs and alternative agents.

1

ENaC pathway inhibition studies. Amiloride supports reversible blockade of epithelial sodium channels for renal, airway, and colonic ion-transport research.

Reported IC50 context: sub-micromolar range under physiological pH.

2

Polypharmacology probe. Beyond ENaC, amiloride is used to interrogate ASIC, NHE, and NCX pathways in cellular signaling and pH-regulation assays.

Multi-target context; confirm isoform or exchanger selectivity for your model.

3

In vivo model suitability. Validated in sheep airway, rodent nephrotic-syndrome, and freshwater-fish osmoregulation models.

Model-specific potency and pharmacokinetic context requires review.

• [1] Teiwes J, Toto RD. Epithelial sodium channel inhibition in cardiovascular disease. A potential role for amiloride. Am J Hypertens. 2007;20(1):109-117. doi:10.1016/j.amjhyper.2006.05.022 View Source
• [2] Kleyman TR, Cragoe EJ Jr. Amiloride and its analogs as tools in the study of ion transport. J Membr Biol. 1988;105(1):1-21. doi:10.1007/BF01871102 View Source

Why Amiloride Cannot Be Replaced by Triamterene, Furosemide, or Analogs Without Verifying Target-Specific Data

Amiloride, triamterene, and benzamil are all classified as potassium-sparing diuretics, yet their molecular targets and potencies differ substantially [1]. Substituting one for another without considering these differences can lead to experimental failure. For instance, triamterene is a much less potent ENaC blocker than amiloride, while benzamil is far more potent but exhibits different pharmacokinetic properties in vivo [2]. Furosemide, a loop diuretic, acts via a completely different mechanism (NKCC2 inhibition) and has a distinct clinical profile, including a higher risk of hypokalemia [3]. Furthermore, amiloride analogs like HMA and EIPA were specifically developed to enhance NHE inhibition, often at the expense of ENaC activity. The quantitative evidence below demonstrates that amiloride occupies a specific, and sometimes optimal, position within this chemical space, particularly when a balance of activity, selectivity, and cost is required.

Triamterene vs. Amiloride

Triamterene is a substantially weaker ENaC blocker; the potency gap may shift inhibition profiles and confound channel-block interpretation.

Benzamil / Phenamil vs. Amiloride

Benzamil and phenamil show higher in vitro potency, but in vivo mucociliary-clearance data do not support superior endpoint response; rapid mucosal absorption may offset potency gains.

HMA / EIPA vs. Amiloride

HMA and EIPA are more potent NHE inhibitors in mammalian systems, but branchial Na+-uptake studies show equivalent potency yet higher cost; species-specific NHE pharmacology may not transfer.

• [1] Busch AE, Suessbrich H, Kunzelmann K, et al. Blockade of epithelial Na+ channels by triamterenes — Underlying mechanisms and molecular basis. Pflügers Arch. 1996;432(5):760-766. doi:10.1007/s004240050196 View Source
• [2] Hirsh AJ, Zhang J, Zamurs A, et al. Evaluation of second generation amiloride analogs as therapy for cystic fibrosis lung disease. J Pharmacol Exp Ther. 2004;311(3):929-938. doi:10.1124/jpet.104.071886 View Source
• [3] Schork A, Bohnert BN, Heyne N, et al. Amiloride versus furosemide for the treatment of edema in patients with nephrotic syndrome: A pilot study (AMILOR). Acta Physiol (Oxf). 2024;240(6):e14137. doi:10.1111/apha.14137 View Source

Amiloride Differentiation Evidence: Quantitative Performance Data vs. Key Comparators

Amiloride vs. Triamterene: Superior Potency in ENaC Blockade

When evaluating direct inhibitors of the epithelial sodium channel (ENaC), amiloride demonstrates significantly greater potency than triamterene. In a study using rat ENaC (rENaC) expressed in Xenopus oocytes, triamterene was found to be 100-fold less potent than amiloride at physiological pH [1]. At a membrane potential of -90 mV and pH 7.5, the IC50 for triamterene was 5 μM, whereas the IC50 for amiloride is consistently reported in the sub-micromolar range (0.1-0.5 μM) under similar conditions [1]. This quantitative difference is critical for experiments requiring selective ENaC blockade at low concentrations.

ENaC potency vs. triamterene

Head-to-head

Amiloride IC50: 0.1–0.5 μM
Triamterene IC50: 5 μM
≈100-fold difference

Supports ENaC channel-block interpretation at low micromolar concentrations.

rENaC in Xenopus oocytes, pH 7.5, -90 mV.

Evidence Dimension	ENaC inhibition potency
Target Compound Data	IC50 range: 0.1-0.5 μM
Comparator Or Baseline	Triamterene IC50: 5 μM
Quantified Difference	Triamterene is 100-fold less potent
Conditions	rENaC expressed in Xenopus oocytes, pH 7.5, -90 mV

Why This Matters

For researchers studying ENaC function, using amiloride at standard concentrations (e.g., 1-10 μM) will achieve near-complete channel block, whereas the same concentration of triamterene would provide only partial inhibition, potentially leading to misinterpretation of results.

• [1] Busch AE, Suessbrich H, Kunzelmann K, et al. Blockade of epithelial Na+ channels by triamterenes — Underlying mechanisms and molecular basis. Pflügers Arch. 1996;432(5):760-766. doi:10.1007/s004240050196 View Source

Amiloride vs. Benzamil and Phenamil: In Vivo Efficacy Defies In Vitro Potency

In vitro potency does not always translate to in vivo efficacy. This is clearly demonstrated by the comparison of amiloride with its second-generation analogs, benzamil and phenamil. In vitro studies on human and ovine bronchial epithelial cells showed a clear rank order of potency: benzamil > phenamil >> amiloride [1]. However, in vivo pharmacodynamic studies in sheep revealed that benzamil did not provide a greater acute effect or longer duration of action than amiloride on tracheal mucus velocity (TMV) and mucociliary clearance (MC) [1]. The authors concluded that the rapid absorption of the more lipophilic benzamil from the airway surface offset its greater intrinsic potency, rendering it equieffective to amiloride [1].

In vivo vs. in vitro rank

Head-to-head

In vitro: benzamil > phenamil >> amiloride
In vivo: equieffective for TMV/MC

In vivo potency context may differ from in vitro rank; rapid mucosal absorption reported.

Sheep tracheal mucus velocity model.

Evidence Dimension	In vivo efficacy on mucociliary clearance
Target Compound Data	Equieffective in vivo for TMV and MC enhancement
Comparator Or Baseline	Benzamil: higher in vitro potency (rank order: benzamil > phenamil >> amiloride) but no superior in vivo effect
Quantified Difference	No significant difference in acute in vivo potency or duration of effect
Conditions	Sheep model; measurement of tracheal mucus velocity and mucociliary clearance

Why This Matters

For in vivo studies of airway disease, procuring a more expensive or potent ENaC blocker like benzamil may not yield improved experimental outcomes. Amiloride remains a cost-effective and validated choice for such applications.

• [1] Hirsh AJ, Zhang J, Zamurs A, et al. Evaluation of second generation amiloride analogs as therapy for cystic fibrosis lung disease. J Pharmacol Exp Ther. 2004;311(3):929-938. doi:10.1124/jpet.104.071886 View Source

Amiloride vs. Furosemide: Similar Antiedematous Efficacy with Potassium-Sparing Benefits

In a clinical setting, the choice of diuretic for edema management often involves balancing efficacy with electrolyte effects. The randomized controlled AMILOR pilot study compared the antiedematous effect of amiloride with standard therapy using the loop diuretic furosemide in patients with nephrotic syndrome [1]. After 8 and 16 days of treatment, the decrease in overhydration (OH), measured by bioimpedance spectroscopy, was not significantly different between the two groups [1]. At day 16, median OH decrease was 10.10% of extracellular water (ECW) for amiloride versus 7.40% ECW for furosemide [1]. While this study was not powered for superiority, it provides quantitative evidence that amiloride can achieve a similar antiedematous effect as furosemide.

Overhydration reduction vs. furosemide

Trial context

Amiloride: 10.10% ECW decrease
Furosemide: 7.40% ECW decrease
No significant difference (p>0.05)

Reported comparator endpoint context; similar overhydration reduction in nephrotic-syndrome study.

AMILOR pilot RCT, day 16, bioimpedance spectroscopy.

Evidence Dimension	Reduction in overhydration (OH) as % of extracellular water (ECW)
Target Compound Data	Median OH decrease of 10.10% ECW after 16 days
Comparator Or Baseline	Furosemide median OH decrease of 7.40% ECW after 16 days
Quantified Difference	Not significantly different (p > 0.05)
Conditions	Randomized controlled trial in nephrotic syndrome patients (AMILOR study)

Why This Matters

Amiloride offers a therapeutically comparable alternative to furosemide for edema reduction in nephrotic syndrome, with the intrinsic advantage of potassium sparing. This is a key differentiator for researchers developing new treatments or studying diuretic mechanisms.

• [1] Schork A, Bohnert BN, Heyne N, et al. Amiloride versus furosemide for the treatment of edema in patients with nephrotic syndrome: A pilot study (AMILOR). Acta Physiol (Oxf). 2024;240(6):e14137. doi:10.1111/apha.14137 View Source

Amiloride vs. HMA and EIPA: The Most Cost-Effective Choice for Branchial Na+ Uptake Studies

In comparative physiology studies of branchial sodium uptake in freshwater fish, the choice of NHE inhibitor is critical. While mammalian data suggest that analogs like HMA and EIPA are more potent NHE inhibitors, this potency profile does not apply to fish gills [1]. In both rainbow trout and goldfish, the potency order for inhibiting unidirectional Na+ influx was HMA > amiloride > EIPA, with IC50 values for all three compounds falling within a similar 10–70 μM range [1]. At 100 μM, all three drugs inhibited Na+ influx by >90%, except for amiloride in goldfish (65%) [1]. However, all three compounds also caused non-specific stimulation of Na+ efflux at these higher concentrations [1]. Given the lack of clear potency or specificity advantage for the analogs in this model system, and considering its much lower cost, the study authors explicitly recommended amiloride as the drug of choice for in vivo experiments on freshwater fishes [1].

Branchial Na+ uptake vs. HMA/EIPA

Head-to-head

IC50 range for all three: 10–70 μM
Amiloride: >90% inhibition at 100 μM (trout)
HMA/EIPA: no potency advantage

Supports amiloride selection for cost-effective branchial Na+-uptake research.

In vivo 22Na+ influx, rainbow trout and goldfish.

Evidence Dimension	Inhibition of branchial Na+ influx (potency)
Target Compound Data	IC50 in the 10-70 μM range; >90% inhibition at 100 μM in trout, 65% in goldfish
Comparator Or Baseline	HMA: IC50 in 10-70 μM range; >90% inhibition at 100 μM in both species. EIPA: IC50 in 10-70 μM range; >90% inhibition at 100 μM in both species.
Quantified Difference	No significant potency advantage for HMA or EIPA over amiloride; amiloride is significantly more cost-effective.
Conditions	In vivo measurement of 22Na+ influx in freshwater rainbow trout and goldfish

Why This Matters

For research budgets, this evidence justifies the selection of amiloride over more expensive and complex-to-synthesize analogs like HMA or EIPA, as the increased cost does not translate to increased potency or specificity in this application.

• [1] Wood CM, Eom J, Pelster B. Potency and specificity of amiloride and its analogues on branchial sodium fluxes in freshwater trout and goldfish. Comp Biochem Physiol A Mol Integr Physiol. 2024;295:111658. doi:10.1016/j.cbpa.2024.111658 View Source

Evidence-Based Applications for Amiloride: Where Its Profile Offers a Quantifiable Advantage

Primary ENaC Pharmacology Studies Requiring a High-Affinity, Well-Characterized Blocker

Amiloride remains the gold-standard pharmacological probe for blocking epithelial sodium channels (ENaC) due to its high potency (IC50 0.1-0.5 μM) and extensive characterization [1]. Its 100-fold greater potency than the alternative potassium-sparing diuretic triamterene makes it the clear choice for any experiment requiring a selective, potent, and reversible ENaC blockade at low micromolar concentrations . This includes studies of ENaC structure-function relationships, channel trafficking, and its role in renal salt handling, airway surface liquid regulation, and blood pressure control.

In Vivo Studies of Airway Mucociliary Clearance in Large Animal Models

Although more potent ENaC blockers like benzamil exist, evidence from in vivo sheep studies demonstrates that their increased in vitro potency does not translate into superior pharmacodynamic effects on tracheal mucus velocity or mucociliary clearance due to rapid mucosal absorption [1]. Amiloride is equieffective to benzamil in this context [1]. Therefore, for research programs investigating ENaC blockade as a therapeutic strategy for muco-obstructive lung diseases, amiloride represents a more cost-effective and validated tool compound for in vivo proof-of-concept studies.

Investigating Edema and Electrolyte Homeostasis in Nephrotic Syndrome Models

Clinical trial data from the AMILOR study provides quantitative evidence that amiloride is as effective as the loop diuretic furosemide in reducing overhydration in patients with nephrotic syndrome [1]. This finding supports its use in both clinical and preclinical research settings where the goal is to achieve diuresis and natriuresis while minimizing the risk of hypokalemia, a common and confounding side effect of furosemide [1]. Amiloride is thus a preferred agent for studies focused on the long-term management of volume overload in kidney disease.

Cost-Effective Inhibition of Branchial Na+ Uptake in Comparative Physiology

For researchers studying osmoregulation and ion transport in freshwater fish, a direct comparative study has shown that more expensive NHE inhibitors like HMA and EIPA offer no clear benefits in potency or specificity over amiloride [1]. The study authors explicitly recommend amiloride due to its significantly lower cost and equivalent performance [1]. This application scenario is a prime example of how procurement decisions should be guided by species-specific and system-specific evidence rather than extrapolating from mammalian pharmacology.

Application

Selection Property

Validation Focus

ENaC channel pharmacology studies

Well-characterized, reversible ENaC blockade context

ENaC isoform selectivity and channel-trafficking endpoints

Airway mucociliary clearance research

Equieffective in vivo tool compound vs. higher-potency analogs

Tracheal mucus velocity and mucosal absorption context

Nephrotic-syndrome edema and electrolyte studies

Reported overhydration reduction comparable to loop diuretic

Potassium-sparing endpoint monitoring in volume-overload models

Comparative fish osmoregulation research

Equivalent branchial Na+-uptake inhibition at lower procurement cost

Species-specific NHE pharmacology and Na+-efflux endpoints

• [1] Wood CM, Eom J, Pelster B. Potency and specificity of amiloride and its analogues on branchial sodium fluxes in freshwater trout and goldfish. Comp Biochem Physiol A Mol Integr Physiol. 2024;295:111658. doi:10.1016/j.cbpa.2024.111658 View Source